Cas no 1158469-22-7 ((Butan-2-yl)[(2,4-dimethoxyphenyl)methyl]amine hydrochloride)

• Product Name: (Butan-2-yl)[(2,4-dimethoxyphenyl)methyl]amine hydrochloride
• CAS No: 1158469-22-7
• MF: C₁₃H₂₂ClNO₂
• MW: 259.77228307724
• CID: 4681882
• Update Time: 2025-06-10

(Butan-2-yl)[(2,4-dimethoxyphenyl)methyl]amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (Butan-2-yl)[(2,4-dimethoxyphenyl)methyl]amine hydrochloride
• Cl.CCC(C)NCC1=C(OC)C=C(OC)C=C1
• N-(sec-Butyl)-N-(2,4-dimethoxybenzyl)amine hydrochloride

• Inchi： 1S/C13H21NO2.ClH/c1-5-10(2)14-9-11-6-7-12(15-3)8-13(11)16-4;/h6-8,10,14H,5,9H2,1-4H3;1H
• InChI Key： FKCSKOBWRQZWKT-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=C(C=CC=1CNC(C)CC)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 187
• Topological Polar Surface Area: 30.5

Additional information on (Butan-2-yl)[(2,4-dimethoxyphenyl)methyl]amine hydrochloride

Comprehensive Overview of (Butan-2-yl)[(2,4-dimethoxyphenyl)methyl]amine hydrochloride (CAS No. 1158469-22-7)

(Butan-2-yl)[(2,4-dimethoxyphenyl)methyl]amine hydrochloride (CAS No. 1158469-22-7) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique structural features, is often explored for its potential applications in drug development and therapeutic interventions. The presence of 2,4-dimethoxyphenyl and butan-2-yl groups in its structure contributes to its distinct physicochemical properties, making it a subject of interest for researchers aiming to design novel bioactive molecules.

In recent years, the demand for specialized amine derivatives like (Butan-2-yl)[(2,4-dimethoxyphenyl)methyl]amine hydrochloride has surged, driven by advancements in medicinal chemistry and the need for targeted therapies. The compound's hydrochloride salt form enhances its solubility and stability, which are critical factors for formulation and bioavailability. Researchers frequently investigate its potential as a building block for more complex molecules, particularly in the development of central nervous system (CNS) agents or enzyme inhibitors.

The synthesis of CAS No. 1158469-22-7 involves multi-step organic reactions, often starting from readily available precursors such as 2,4-dimethoxybenzaldehyde and butan-2-amine. The process typically includes reductive amination followed by salt formation with hydrochloric acid. This synthetic route is well-documented in peer-reviewed journals, highlighting its reproducibility and scalability for industrial applications. The compound's purity and characterization are routinely verified using techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS).

One of the trending topics in the scientific community is the exploration of small-molecule modulators for G-protein-coupled receptors (GPCRs). Given the structural resemblance of (Butan-2-yl)[(2,4-dimethoxyphenyl)methyl]amine hydrochloride to known GPCR ligands, it has been hypothesized to interact with specific receptor subtypes. This hypothesis aligns with the growing interest in precision medicine and personalized therapeutics, where compounds with tailored functionalities are highly sought after.

From a commercial perspective, CAS No. 1158469-22-7 is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Its applications extend beyond drug discovery, including use as a reference standard in analytical chemistry and as a intermediate in agrochemical research. The compound's structure-activity relationship (SAR) studies are frequently cited in patents, underscoring its relevance in intellectual property related to bioactive molecules.

Environmental and safety considerations are paramount when handling (Butan-2-yl)[(2,4-dimethoxyphenyl)methyl]amine hydrochloride. While it is not classified as a hazardous material, standard laboratory precautions, such as the use of personal protective equipment (PPE) and proper ventilation, are recommended. Regulatory compliance, including adherence to REACH and Good Laboratory Practices (GLP), ensures its safe use in research settings.

In conclusion, (Butan-2-yl)[(2,4-dimethoxyphenyl)methyl]amine hydrochloride (CAS No. 1158469-22-7) represents a versatile and valuable compound in modern chemical research. Its potential applications in drug development, coupled with its well-characterized synthesis and properties, make it a focal point for scientists exploring next-generation therapeutics. As the field of medicinal chemistry continues to evolve, this compound is likely to remain a subject of ongoing investigation and innovation.